Cas no 102059-58-5 (1H-Imidazole,1-(5-deoxy-5-iodo-b-D-ribofuranosyl)-2-nitro-)

• Product Name: 1H-Imidazole,1-(5-deoxy-5-iodo-b-D-ribofuranosyl)-2-nitro-
• CAS No: 102059-58-5
• MF: C₈H₁₀IN₃O₅
• MW: 355.086574077606
• CID: 149112
• PubChem ID: 3035861
• Update Time: 2025-04-19

1H-Imidazole,1-(5-deoxy-5-iodo-b-D-ribofuranosyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(5-deoxy-5-iodo-b-D-ribofuranosyl)-2-nitro-
• (2S,3S,4R,5R)-2-(iodomethyl)-5-(2-nitroimidazol-1-yl)oxolane-3,4-diol
• iodoazomycin riboside
• 1-(5-deoxy-5-iodo-beta-D-ribofuranosyl)-2-nitro-1H-imidazole
• 1-(5'-Iodo-5'-deoxyribofuranosyl)-2-nitroimidazole
• 1H-Imidazole, 1-(5-deoxy-5-iodo-beta-D-ribofuranosyl)-2-nitro-
• IAZR
• 102059-58-5
• DTXSID60144570

• Inchi： 1S/C8H10IN3O5/c9-3-4-5(13)6(14)7(17-4)11-2-1-10-8(11)12(15)16/h1-2,4-7,13-14H,3H2/t4-,5-,6-,7-/m1/s1
• InChI Key： FWNOUYXMHAJQMU-DBRKOABJSA-N
• SMILES： IC[C@@H]1[C@H]([C@H]([C@H](N2C=CN=C2[N+](=O)[O-])O1)O)O

Computed Properties

• Exact Mass: 354.9661
• Monoisotopic Mass: 354.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 2.46
• Boiling Point: 620°Cat760mmHg
• Flash Point: 328.8°C
• Refractive Index: 1.821
• PSA: 110.65
• LogP: 0.36870